Cas no 2227810-55-9 (rac-methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate)

• Product Name: rac-methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate
• CAS No: 2227810-55-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6436605
• PubChem ID: 165669385
• Update Time: 2025-10-19

rac-methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate
• EN300-1750875
• rac-methyl 6-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]pyridine-3-carboxylate
• 2227810-55-9

• Inchi： 1S/C12H16N2O2/c1-12(2)9(10(12)13)8-5-4-7(6-14-8)11(15)16-3/h4-6,9-10H,13H2,1-3H3/t9-,10-/m1/s1
• InChI Key： HUGOMUZODXPAQM-NXEZZACHSA-N
• SMILES： O(C)C(C1=CN=C(C=C1)[C@@H]1[C@H](C1(C)C)N)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2Ų

Additional information on rac-methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate

Professional Introduction to Rac-Methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate (CAS No. 2227810-55-9)

Rac-Methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate is a meticulously synthesized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2227810-55-9, represents a promising candidate for further exploration in drug development and therapeutic applications. Its complex molecular structure, characterized by a cyclopropylpyridine core and specific stereochemical configurations, makes it a subject of intense interest among researchers aiming to develop novel bioactive molecules.

The stereochemistry of Rac-Methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate is particularly noteworthy, as the presence of the (1R,3S) configuration suggests a high degree of specificity in its interactions with biological targets. This stereochemical purity is crucial for ensuring the efficacy and safety of any potential therapeutic applications. The compound's structural features, including the amino group and the dimethylcyclopropyl side chain, contribute to its unique pharmacophoric properties, which may be exploited for designing drugs with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in cyclopropyl-containing heterocycles due to their diverse biological activities and potential therapeutic benefits. The cyclopropyl group, in particular, is known for its ability to enhance metabolic stability and improve oral bioavailability, making it an attractive scaffold for drug discovery. Rac-Methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate embodies these advantages and represents a valuable building block for the synthesis of more complex molecules with tailored pharmacological properties.

The synthesis of Rac-Methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate involves multiple steps that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and enantioselective catalysis, are often employed to achieve the desired stereochemical outcome. These techniques ensure that the final product possesses the correct configuration at all chiral centers, which is essential for its biological activity.

Recent studies have highlighted the potential of Rac-Methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate as a lead compound in the development of new therapeutic agents. For instance, preliminary pharmacological investigations have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. These findings are particularly intriguing given the increasing demand for novel anti-inflammatory drugs that can provide relief without the side effects associated with traditional treatments.

The compound's ability to modulate biological pathways may also make it relevant in the context of neurodegenerative diseases. The cyclopropylpyridine moiety has been shown to interact with specific neurotransmitter systems, suggesting potential applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate these mechanisms and explore their therapeutic implications.

In addition to its potential in central nervous system disorders, Rac-Methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate may also have applications in oncology. Preclinical studies have indicated that similar compounds can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The structural features of this compound make it a promising candidate for further investigation in this area.

The development of new drug candidates often involves extensive computational modeling and molecular docking studies to predict their interactions with biological targets. These computational approaches can provide valuable insights into the binding modes and affinity of Rac-Methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate, helping researchers optimize its structure for improved efficacy. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and bring new therapies to market more quickly.

The safety and efficacy of any new drug must be rigorously evaluated through preclinical and clinical trials before it can be approved for human use. Rac-Methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate, like all potential therapeutics, will undergo thorough testing to assess its pharmacokinetic properties, toxicity profile, and clinical benefits. These studies are essential for ensuring that patients receive safe and effective treatments that meet regulatory standards.

In conclusion, Rac-Methyl 6-(1R,3S)-3-amino-2,2-dimethylcyclopropylpyridine-3-carboxylate (CAS No. 2227810-55-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique stereochemistry and pharmacophoric features make it an attractive candidate for further exploration in drug development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in addressing some of today's most pressing medical challenges.